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Daimuron: A Technical Guide for Research
Applications
For Researchers, Scientists, and Drug Development Professionals

Abstract
Daimuron, a phenylurea-based compound, is recognized primarily for its activity as a herbicide

and herbicide safener. This technical guide provides an in-depth overview of the chemical and

physical properties of Daimuron, alongside its research applications. Detailed methodologies

for key experiments are described, and its mechanism of action is illustrated through diagrams

to support its use in research and development.

Chemical and Physical Properties
Daimuron, with the IUPAC name 1-(1-methyl-1-phenylethyl)-3-p-tolylurea, is a synthetic

compound belonging to the phenylurea class of herbicides.[1][2] Its fundamental properties are

summarized in the tables below, providing a comprehensive reference for experimental design

and execution.

Table 1: General and Chemical Properties of Daimuron
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Property Value Source

Chemical Name
1-(1-methyl-1-phenylethyl)-3-p-

tolylurea
[1][2]

Common Names Daimuron, Dymron, Dimuron [1]

CAS Registry Number 42609-52-9

Molecular Formula C₁₇H₂₀N₂O

Molecular Weight 268.35 g/mol

SMILES
CC1=CC=C(C=C1)NC(=O)NC(

C)(C)C2=CC=CC=C2

InChIKey
NNYRZQHKCHEXSD-

UHFFFAOYSA-N

Table 2: Physical Properties of Daimuron
Property Value Source

Appearance White needle-like crystals

Melting Point 203 °C

Boiling Point 394.4 °C at 760 mmHg

Density 1.108 g/cm³

Water Solubility Low

Vapor Pressure 3.39 x 10⁻⁹ mmHg

Research Applications
Daimuron is primarily investigated for its herbicidal and herbicide-safening properties. It is

particularly effective against cyperaceous and annual grass weeds in paddy rice.

Herbicidal Activity
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Daimuron functions as a herbicide by inhibiting the elongation of seminal roots, a mechanism

that is distinct from the inhibition of photosynthesis. This mode of action makes it a valuable

tool for studying plant root development and for the development of novel herbicides.

Herbicide Safener
A significant area of research for Daimuron is its role as a herbicide safener, particularly in

protecting rice from injury caused by other herbicides like bensulfuron-methyl. Safeners are

crucial in modern agriculture for enhancing the selectivity of herbicides, allowing for effective

weed control without damaging the crop. The mechanism of Daimuron's safening action is

believed to involve the reduction of herbicide uptake by the protected plant.

Experimental Protocols
Seminal Root Elongation Bioassay
This bioassay is used to evaluate the herbicidal effect of Daimuron or its safening effect in the

presence of another herbicide.

Objective: To quantify the inhibition of seminal root elongation in a model plant species (e.g.,

rice, cress) upon exposure to Daimuron.

Materials:

Daimuron

Test plant seeds (e.g., Oryza sativa)

Petri dishes

Filter paper

Growth medium (e.g., agar or liquid media)

Incubator with controlled temperature and light conditions

Ruler or digital caliper for measurements

Methodology:
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Prepare a stock solution of Daimuron in a suitable solvent (e.g., DMSO) and then prepare a

series of dilutions in the growth medium to achieve the desired test concentrations.

Sterilize the plant seeds and place them on filter paper within the Petri dishes.

Add a defined volume of the Daimuron-containing growth medium to each Petri dish. A

control group with only the growth medium (and solvent if used) should be included.

Incubate the Petri dishes in a controlled environment (e.g., 25°C in the dark) for a specified

period (e.g., 72 hours).

After the incubation period, measure the length of the seminal root of each seedling.

Calculate the percentage of root growth inhibition for each concentration relative to the

control.

Herbicide Safener Evaluation Bioassay
This protocol is adapted from studies evaluating Daimuron's safening effect against

bensulfuron-methyl injury in rice.

Objective: To assess the ability of Daimuron to protect a crop plant from the phytotoxic effects

of another herbicide.

Materials:

Daimuron

Primary herbicide (e.g., bensulfuron-methyl)

Crop plant seeds (e.g., Oryza sativa L. cv. Lemont)

Growth medium (e.g., agar or liquid media)

Petri dishes or other suitable growth containers

Incubator

Methodology:
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Prepare solutions of the primary herbicide, Daimuron, and a combination of both in the

growth medium. A control group with only the growth medium is also required.

Grow etiolated seedlings of the crop plant in the prepared media.

After a set period, measure a relevant endpoint, such as root length, to quantify the

herbicidal injury and the protective effect of the safener.

The effectiveness of the safener is determined by comparing the root growth in the combined

treatment to the growth in the herbicide-only treatment.

Mechanism of Action and Visualizations
The primary mode of action of Daimuron as a herbicide is the inhibition of root elongation. As a

safener, it appears to reduce the uptake of the primary herbicide by the crop plant.

Diagram 1: Proposed Mechanism of Daimuron as a
Herbicide Safener
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Caption: Daimuron reduces the uptake of a primary herbicide by the crop's root system.
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Diagram 2: Experimental Workflow for Root Elongation
Bioassay

Start: Prepare Daimuron
and Control Solutions

Sterilize and Plate
Plant Seeds

Apply Daimuron and
Control Solutions

Incubate under
Controlled Conditions

Measure Seminal
Root Length

Calculate Percent
Inhibition

End: Report Results

Click to download full resolution via product page

Caption: Workflow for assessing the effect of Daimuron on seminal root elongation.

Synthesis and Analysis
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Synthesis
Several methods for the synthesis of Daimuron have been reported. One common approach

involves the reaction of p-toluidine with α,α-dimethylbenzyl isocyanate. Another method utilizes

the reaction of p-toluamide and cumene chloride.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable method for the detection and

quantification of Daimuron and its metabolites in various matrices, such as soil and plant

tissues. The specific conditions for HPLC analysis, including the mobile phase, column, and

detector, would need to be optimized based on the sample matrix and desired sensitivity.

Safety and Handling
According to safety data sheets, Daimuron is harmful if inhaled. It is recommended to handle

this compound in a well-ventilated area and to use appropriate personal protective equipment.

For detailed safety information, refer to the manufacturer's safety data sheet.

Conclusion
Daimuron is a versatile chemical for research in herbicide development and crop protection. Its

well-defined chemical and physical properties, coupled with its specific mode of action on root

elongation, make it a valuable tool for researchers. The experimental protocols and

mechanisms described in this guide provide a solid foundation for further investigation into the

applications of Daimuron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical and physical properties of Daimuron for
research applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669775#chemical-and-physical-properties-of-
daimuron-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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